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Compound of Interest

Compound Name: Cinnamoyl chloride

Cat. No.: B041604 Get Quote

Cinnamoyl Chloride: A Comprehensive
Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the physical and chemical characteristics

of cinnamoyl chloride, a key reagent in organic synthesis. The information is presented to

support its application in research and development, particularly within the pharmaceutical and

chemical industries.

Core Physical and Chemical Properties
Cinnamoyl chloride is an acyl chloride derivative of cinnamic acid. Its reactivity makes it a

valuable intermediate in the synthesis of a variety of organic compounds, including esters,

amides, and other acid derivatives.[1][2] The quantitative physical and chemical properties of

cinnamoyl chloride are summarized in the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₉H₇ClO [3][4][5][6][7][8]

Molecular Weight 166.60 g/mol [3][6][7]

CAS Number 102-92-1 [1][3][5][6][9]

Melting Point 35-37 °C [2][4][5][10]

Boiling Point 256-258 °C [2][4][5][10]

Density 1.1617 g/cm³ at 45.3/4 °C [4]

Refractive Index 1.614 at 42.5 °C [4]

Flash Point >110 °C (>230 °F) [2][5]

Appearance and Solubility
Cinnamoyl chloride typically presents as a white to yellowish crystalline solid or needle-like

crystals.[1][2][4][8] It may also appear as chunks or a fused solid, and depending on the

ambient temperature and its specific melting range, it can exist as a solid, liquid, a solidified

melt, or a supercooled melt.[7][11][12] It is described as having a strong, pungent odor.[1][13]

Regarding its solubility, cinnamoyl chloride is very soluble in petroleum ether and soluble in

organic solvents such as carbon tetrachloride, esters, dioxane, and hot ethanol.[4] It is

insoluble in water and will slowly decompose upon contact with it.[4]

Synthesis Protocol
A common and straightforward method for the synthesis of cinnamoyl chloride is through the

reaction of trans-cinnamic acid with an excess of thionyl chloride.

Experimental Protocol: Synthesis of Cinnamoyl Chloride from trans-Cinnamic Acid[5][8]

Reactants:

trans-Cinnamic acid (1.0 mmol)

Thionyl chloride (5 mL, excess)
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Procedure:

Combine trans-cinnamic acid and excess thionyl chloride in a suitable reaction vessel.

Heat the mixture at reflux for 2 hours.

After the reaction is complete, remove the excess thionyl chloride by vacuum

concentration.

The resulting product is cinnamoyl chloride, obtained in quantitative yield.

Synthesis Workflow
The logical workflow for the synthesis of cinnamoyl chloride is depicted in the diagram below.

Synthesis of Cinnamoyl Chloride

trans-Cinnamic Acid

Reaction at Reflux (2 hours)

Thionyl Chloride (SOCl₂)

Vacuum Concentration

Reaction Mixture

Cinnamoyl Chloride

Purified Product

Byproducts (SO₂, HCl)

Removed

Click to download full resolution via product page

Caption: Workflow for Cinnamoyl Chloride Synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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